Cas no 1806612-94-1 (1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one
• CAS No: 1806612-94-1
• MF: C₁₁H₁₂BrIO₂
• MW: 383.020255088806
• CID: 4793188
• Update Time: 2025-05-23

1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one

• Inchi： 1S/C11H12BrIO2/c1-2-15-10-3-4-11(13)8(6-10)5-9(14)7-12/h3-4,6H,2,5,7H2,1H3
• InChI Key： NKQYFNMQDVHHOG-UHFFFAOYSA-N
• SMILES： IC1=CC=C(C=C1CC(CBr)=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 211
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one

Recent Advances in the Study of 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one (CAS: 1806612-94-1)

The compound 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one (CAS: 1806612-94-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique halogenated aromatic structure, has shown promising potential as a key intermediate in the synthesis of bioactive compounds and novel therapeutic agents. Recent studies have focused on its role in the development of targeted drug delivery systems and its applications in medicinal chemistry.

One of the most notable advancements in the study of this compound is its utilization in the synthesis of kinase inhibitors. Kinases play a critical role in cellular signaling pathways, and their dysregulation is often associated with various cancers and inflammatory diseases. Researchers have demonstrated that 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one can serve as a versatile building block for the development of selective kinase inhibitors, owing to its ability to undergo diverse chemical transformations. Recent publications highlight its use in the synthesis of compounds with potent inhibitory activity against specific kinase targets, such as EGFR and BRAF.

In addition to its role in kinase inhibitor development, this compound has also been explored for its potential in radiopharmaceutical applications. The presence of an iodine atom in its structure makes it a candidate for radiolabeling, which is essential for imaging and diagnostic purposes. Preliminary studies have shown that derivatives of 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one can be labeled with radioisotopes such as I-123 and I-131, enabling their use in single-photon emission computed tomography (SPECT) imaging. This opens new avenues for non-invasive diagnostics and targeted radiotherapy.

Another area of research has focused on the compound's potential as a precursor for the synthesis of heterocyclic compounds. Heterocycles are a cornerstone of medicinal chemistry, and the ability to efficiently synthesize them is of great importance. Recent work has demonstrated that 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one can be used to construct various heterocyclic scaffolds, including indoles and benzofurans, which are prevalent in many FDA-approved drugs. These findings underscore the compound's versatility and its potential to contribute to the discovery of new therapeutic agents.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one. Researchers are actively working to optimize synthetic routes to improve yield and purity, which are critical for its widespread application in drug discovery. Additionally, further studies are needed to fully elucidate its pharmacokinetic and toxicological profiles, ensuring its safety and efficacy in clinical settings.

In conclusion, 1-Bromo-3-(5-ethoxy-2-iodophenyl)propan-2-one (CAS: 1806612-94-1) represents a valuable tool in modern chemical biology and pharmaceutical research. Its multifaceted applications, from kinase inhibitor development to radiopharmaceuticals, highlight its significance in advancing drug discovery and diagnostic technologies. Continued research and innovation in this area are expected to yield even more groundbreaking discoveries in the near future.